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Compound of Interest

Compound Name: Carpindolol

Cat. No.: B1668581

This application note is intended for researchers, scientists, and drug development
professionals. It outlines a complete protocol for the sample preparation, chromatographic
separation, and mass spectrometric detection of Carvedilol in plasma.

Experimental Protocols

A simple and rapid protein precipitation method is employed for sample preparation, followed
by analysis using a reversed-phase LC-MS/MS system.

1. Materials and Reagents

o Carvedilol reference standard (=98% purity)
o Carvedilol-d5 (internal standard, IS)

e LC-MS grade acetonitrile and methanol

e Formic acid (=298% purity)

o Ammonium acetate (=98% purity)

e Control human plasma (K2-EDTA)

e Deionized water
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2. Preparation of Stock and Working Solutions

e Stock Solutions (1 mg/mL): Prepare primary stock solutions of Carvedilol and Carvedilol-d5
by dissolving the accurately weighed compounds in methanol.

e Working Solutions: Prepare serial dilutions of the Carvedilol stock solution with a 50:50
mixture of methanol and water to create working standards for the calibration curve and
quality control (QC) samples.[1]

« Internal Standard (IS) Working Solution (10 ng/mL): Dilute the Carvedilol-d5 stock solution
with methanol to achieve a final concentration of 10 ng/mL.

3. Sample Preparation (Protein Precipitation)

e Aliquot 100 pL of the plasma sample (calibrator, QC, or unknown) into a 1.5 mL
microcentrifuge tube.

e Add 20 pL of the IS working solution (10 ng/mL) and vortex briefly.

o Add 300 pL of ice-cold acetonitrile to precipitate the plasma proteins.
» Vortex mix for 1 minute.

e Centrifuge at 13,000 rpm for 10 minutes at 4°C.[1]

o Transfer 200 uL of the supernatant to a clean autosampler vial.

e Inject 5 L of the extract into the LC-MS/MS system.[2]

LC-MS/MS Conditions

The following table summarizes the liquid chromatography and mass spectrometry parameters
for the analysis of Carvedilol.
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Parameter

Condition

Liquid Chromatography

HPLC System

Agilent 1200 Series or equivalent

Zorbax SB-C18, 100 mm x 3.0 mm, 3.5 um[3] or

Column
Restek Ultra Il Biphenyl[4]
Mobile Phase A: 0.1% Formic acid in waterB: Acetonitrile
Flow Rate 0.3 mL/min[4]
Column Temperature 40°C
Injection Volume 5 pL[2]

Elution

Isocratic or Gradient (e.g., 66% Acetonitrile)[3]

Mass Spectrometry

Mass Spectrometer

AB Sciex API 5500 or equivalent triple

gquadrupole mass spectrometer[2][4]

lonization Mode

Electrospray lonization (ESI), Positive[2][4]

MRM Transitions

Carvedilol: 407.1 - 100.1[2]Carvedilol-d5 (IS):
412.2 - 105.1[2]

lon Spray Voltage 5500 VI[2]
Source Temperature 500°C[2]
Collision Gas Medium[2][4]

Nebulizer Gas (GS1)

55 psi[2][4]

Turbo Gas (GS2)

55 psi[2][4]

Curtain Gas (CUR)

30 psi[2][4]

Quantitative Data Summary

The performance of the LC-MS/MS method for Carvedilol quantification is summarized in the

table below, with data compiled from various validated methods.
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Parameter Result

Linearity Range 0.2 - 200 ng/mL[4]
Correlation Coefficient (r2) > 0.995[3]

Lower Limit of Quantification (LLOQ) 0.2 ng/mL[4]

Accuracy & Precision (Inter- and Intra-day)

LLOQ QC Within £ 20% of nominal value

Low, Medium, High QC Within + 15% of nominal value
Recovery

Carvedilol ~73%][4]

Internal Standard (Carvedilol-d5) Consistent across concentration levels
Matrix Effect No significant matrix effects observed[4]

Experimental Workflow Visualization

The following diagram illustrates the complete workflow for the LC-MS/MS quantification of
Carvedilol in plasma.

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for Carvedilol quantification in plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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